3-Phenyl-6-(5-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyridazine

• IUPAC Name: 5-[[5-(6-phenylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]methyl]-3-propan-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C22H26N6O/c1-15(2)22-23-21(29-26-22)14-27-10-17-12-28(13-18(17)11-27)20-9-8-19(24-25-20)16-6-4-3-5-7-16/h3-9,15,17-18H,10-14H2,1-2H3
• InChI Key: OJMVXGFIUXFWMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)CN2CC3CN(CC3C2)C4=NN=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C22H26N6O
• Molecular Weight: 390.5 g/mol

Description

The compound contains several interesting functional groups, including a phenyl group, a pyridazine ring, a pyrrole ring, and an oxadiazole ring. These groups are common in many biologically active compounds and could potentially contribute to a variety of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains several cyclic structures, including a pyridazine ring, a pyrrole ring, and an oxadiazole ring. These rings are likely to influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might increase its rigidity, while the various functional groups could influence its solubility, reactivity, and other properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be used as a drug, the mechanism of action would depend on the specific biological target.

Future Directions

The future research directions would depend on the intended use of the compound. If it’s being studied for potential use as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy.